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Technical Support Center: Optimizing CEREC
Tooth Preparation
This technical support center provides troubleshooting guidance and answers to frequently

asked questions to help researchers, scientists, and drug development professionals refine

their tooth preparation techniques for optimal CEREC® results.

Troubleshooting Guide
This guide addresses specific issues that may arise during the tooth preparation and imaging

process for CEREC restorations.
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Problem Possible Cause Solution

"Veneer Mode" Milling Errors /

Restoration Not Seating

Rough or irregular preparation

margins.[1]

Polish the preparation margins

until they are "glass smooth"

using either hand or rotary

instruments.[1][2] The CEREC

milling unit uses "Veneer

Mode" for margins to conserve

porcelain and prevent open

margins; this mode requires

exceptionally smooth surfaces

to avoid binding.[1]

Inaccurate Margin Capture in

Digital Impression
Inadequate gingival retraction.

Use a preferred gingival

retraction method to ensure

the preparation margin is

clearly exposed for scanning.

[3] For deep margins, a

double-cord retraction

technique may be necessary.

Undercuts in the proximal box.

Remove any undercuts in the

proximal box of the

preparation. While the software

can block out some undercuts,

those at the margin will result

in an open margin on the final

restoration.[4]

Poor exit angles.

Ensure proximal exit angles

are straight (90º) to allow for

accurate margin recording and

prevent the restoration from

binding upon seating.[4]

"Yellow Undercuts" Visible in

Software / Inconsistent Fit

Preparation walls are too

parallel (lack of draw).[1]

The preparation should have a

taper of 6° to 8° for optimal

internal adaptation and margin

fit.[4] For vertical walls taller

than 4 mm, a taper of at least
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3° is required due to the

configuration of the Step Bur.

[4]

Fractured Restoration During

Try-in or Function
Sharp internal line angles.[5][6]

Round all internal line angles

to reduce stress concentration

within the ceramic material.[4]

[5] A restoration with "flow" will

yield better results.[4] Using a

diamond bur with softened

edges can help achieve this.[4]

Inadequate occlusal reduction.

[5]

Ensure minimum material

thickness requirements are

met. This depends on the

material being used.[5]

Over-reduced axial walls.[5][7]

Avoid excessive reduction of

axial walls to maintain the

strength of the clinical crown,

which contributes to the

durability of the CEREC

restoration.[5]

Difficulty Scanning / "No

Connection to Acquisition

Server"

Bright ambient lighting.

If the room is too bright, it can

interfere with the scanner. Try

dimming the lights or shielding

the scanner and patient's

mouth from direct light.[8]

Software or connection issues. A Windows update can

sometimes remove the

necessary IP addresses for the

CEREC system to function.

Running the Configure.cmd

utility from the Sirona tools

folder can resolve this.[9] A

simple power reset of the

CEREC machine can also
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sometimes resolve connection

issues.[8]

Scanner lens is dirty.

Clean the camera lens with a

soft, lint-free cloth and an

appropriate cleaning solution

to ensure a clear scan.[8]

Frequently Asked Questions (FAQs)
Preparation Guidelines
Q1: What are the general tooth preparation requirements for CEREC restorations?

A1: Successful CEREC restorations begin with a precise preparation. Key principles include

avoiding undercuts, refraining from knife-edge or beveled margins, and ensuring smooth,

rounded internal line angles.[2][5] The preparation should be as conservative as possible to

preserve tooth structure.[2]

Q2: What are the recommended dimensions for occlusal and axial reduction?

A2: The following table summarizes the recommended minimum reduction parameters for

various restoration types and materials.
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Parameter
Crowns

(Posterior)

Crowns

(Anterior)

Inlays/Onlay

s
Veneers

Material

Specific

(Zirconia)

Occlusal/Incis

al Reduction

1.5 - 2.0

mm[2][4][10]

1.5 mm

(under cusp)

[4]

1.5 - 2.0 mm

(under

fissure)[4]

1.0 - 1.5 mm 1.0 mm[11]

Axial Wall

Reduction

1.0 - 1.5

mm[2][4][10]
1.0 mm[4]

0.5 mm

(facial)[4]

0.8 mm

(radial)[11]

Gingival

Margin

Reduction

(Shoulder)

1.0 mm[4] 0.5 mm[11]

Taper (Total

Occlusal

Convergence

)

6° - 8°[4] 6° - 8°[4]

6° - 8°

(proximal

boxes)[4]

6° - 10° (for

non-adhesive

cementation)

[11]

Q3: How do the milling burs influence preparation design?

A3: The dimensions of the milling burs, particularly the Step Bur 10 which mills the internal

surface (intaglio) of the restoration, directly impact preparation requirements. The lowest point

of the preparation cannot be more than 10.5 mm from the highest point due to the bur's

effective milling length.[4] Additionally, for anterior teeth, the width of the preparation at the

occlusal should not be less than 1.0 mm to accommodate the tip of the Step Bur 10.[4]

Scanning and Imaging
Q4: What is the recommended workflow for taking a digital impression with a CEREC scanner?

A4: The following workflow is recommended for a successful digital impression:

Patient and Tooth Preparation: Ensure the tooth is properly prepared and isolated. Use

gingival retraction as needed.[3]
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Scanning Sequence: A systematic scanning path is crucial. For example, when scanning a

lower quadrant, start at the first molar and move mesially with a slow, zigzag motion.[3]

Buccal Bite Scan: After scanning the preparation and opposing arch, perform a buccal scan

to capture the patient's occlusion. Ensure the patient is in their habitual intercuspation.[3][11]

Model Verification: After the scan, carefully inspect the virtual model, paying close attention

to the preparation margins to ensure they are fully captured and free of artifacts.[11]

Q5: How can I improve the quality of my digital impressions?

A5: To improve scan quality, ensure the field of view is dry and well-isolated. Using a cheek

retractor, such as an OptraGate®, can significantly help in retracting the cheeks and tongue.[3]

It is also important to follow the recommended scanning path for your specific CEREC scanner

model.[3]

Experimental Protocols
A detailed methodology for achieving an optimal CEREC preparation involves a sequence of

steps using specific instrumentation. The following protocol is a synthesis of best practices.

Protocol for Full Crown CEREC Preparation:

Occlusal Reduction:

Utilize a depth-cutting diamond bur to create depth grooves across the occlusal surface,

ensuring a uniform reduction of 1.5 to 2.0 mm.[4]

Follow the natural anatomy of the tooth during reduction.[4]

Axial Reduction:

Reduce the axial walls by 1.0 to 1.5 mm, maintaining a taper of 6° to 8°.[4]

A tapered diamond bur is recommended for this step.[4]

Margin Preparation:
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Create a 1.0 mm shoulder margin at the gingival aspect of the preparation.[4]

Ensure the margin is smooth and continuous.

Internal Line Angle Refinement:

Use a fine-grit diamond bur with rounded edges to smooth and round all internal line

angles.[4] This step is critical to prevent stress concentration in the final restoration.

Final Smoothing and Polishing:

Go over the entire preparation with a fine-grit diamond bur to remove any irregularities.[4]

Polish the margins to a "glass smooth" finish to ensure optimal fit and milling accuracy.[1]

Visualizations
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Tooth Preparation

Digital Impression

CAD/CAM Process

1. Occlusal Reduction
(1.5-2.0 mm)

2. Axial Reduction
(1.0-1.5 mm, 6-8° taper)

3. Margin Creation
(1.0 mm Shoulder)

4. Round Internal Angles

5. Final Smoothing
(Glass-smooth margins)

6. Scan Preparation

7. Scan Opposing Arch

8. Buccal Bite Scan

9. Design Restoration

10. Mill Restoration

11. Seat Restoration

Click to download full resolution via product page

Caption: Workflow for CEREC tooth preparation to final seating.
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Restoration Does Not Seat Are margins smooth?

Is there adequate draw
(6-8° taper)?

Yes

Action: Polish Margins

No

Are internal angles rounded?

Yes

Action: Increase Taper
No

Action: Round Angles
No

Rescan Preparation

Yes

Click to download full resolution via product page

Caption: Decision tree for troubleshooting a non-seating CEREC restoration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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